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Compound of Interest

Compound Name: N-Ethylglycine

Cat. No.: B1362533

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, potential
hazards, and laboratory procedures for N-Ethylglycine. The following sections detail its
properties, safety protocols, and biological significance to ensure its proper use in research and
development settings.

Chemical and Physical Properties

N-Ethylglycine is a derivative of the amino acid glycine.[1] It presents as a white to off-white
solid powder.[2][3] A summary of its key physical and chemical properties is provided in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula CaHsNO2 [3]
Molecular Weight 103.12 g/mol [3]

CAS Number 627-01-0 [3]
Appearance White to off-white solid powder  [2][3]
Melting Point 182 - 186 °C [4]
Solubility Soluble in water. [4]

pKa: 2.34 [5]

pKaz 10.23 [5]

Hazard Identification and Safety Precautions

While N-Ethylglycine is not classified as a hazardous substance under GHS, it is crucial to
handle it with care, as with any laboratory chemical.[6] Some suppliers indicate that it may
cause skin, eye, and respiratory irritation.

~HS H | Classificati

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ” H319: Causes serious eye
irritation irritation

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory 3 S
o irritation
tract irritation

Note: GHS classification may vary between suppliers. Always refer to the specific Safety Data
Sheet (SDS) for the product in use.

Personal Protective Equipment (PPE)
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Standard laboratory PPE should be worn at all times when handling N-Ethylglycine. This
includes:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.[7][8]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[7][9]

o Skin and Body Protection: A laboratory coat.[7][8]

Handling and Storage

o Handling: Avoid breathing dust.[7] Handle in a well-ventilated area, preferably in a chemical
fume hood, especially when weighing the powder.[6][10] Avoid contact with skin and eyes.[7]

o Storage: Store in a tightly closed container in a cool, dry place.[4]

Experimental Protocols

The following are detailed methodologies for common laboratory procedures involving N-
Ethylglycine.

Weighing N-Ethylglycine Powder

This protocol is designed to minimize inhalation exposure and contamination when weighing N-
Ethylglycine powder.

Materials:

N-Ethylglycine solid

Analytical balance

Spatula

Weighing paper or weighing boat

Container with a lid (e.g., vial or beaker)

Chemical fume hood
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Procedure:

Place the analytical balance in a location with minimal air currents, if possible, outside but
near a chemical fume hood.[10]

Place an empty, lidded container on the balance and tare it to zero.[6]
Transfer the lidded container to the chemical fume hood.

Carefully transfer the desired amount of N-Ethylglycine powder from its stock container to
the tared container using a clean spatula.[6]

Securely close the lid of the container.

Wipe down the spatula and the work surface inside the fume hood with a damp cloth to
remove any residual powder.

Return the lidded container with the N-Ethylglycine to the analytical balance to record the
final weight.[6]

Make any necessary weight adjustments inside the fume hood.[6]

Preparation of an Aqueous N-Ethylglycine Solution

This protocol outlines the steps for preparing a standard aqueous solution of N-Ethylglycine.

Materials:

Weighed N-Ethylglycine powder in a sealed container
Distilled or deionized water

Volumetric flask of the desired final volume

Beaker

Magnetic stirrer and stir bar (optional)

Funnel
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Procedure:

o Add approximately half of the final desired volume of distilled or deionized water to the
volumetric flask.

o Quantitatively transfer the weighed N-Ethylglycine powder into the volumetric flask. A funnel
can be used to prevent spillage. Rinse the weighing container and funnel with a small
amount of the solvent to ensure all the powder is transferred.

o Stopper the flask and swirl gently to dissolve the powder. A magnetic stirrer can be used for
more efficient mixing.[11]

e Once the N-Ethylglycine is completely dissolved, add distilled or deionized water to the
calibration mark on the volumetric flask.[11]

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Label the flask with the chemical name, concentration, date, and your initials.

Waste Disposal

Dispose of N-Ethylglycine waste in accordance with local, state, and federal regulations.[4]
Procedure for Solid Waste:

o Collect excess solid N-Ethylglycine in a clearly labeled, sealed container.[12]

o Dispose of the container through your institution's hazardous waste disposal program.
Procedure for Aqueous Solutions:

o For small quantities of dilute aqueous solutions, check with your institution's environmental
health and safety office for guidance on drain disposal. Some jurisdictions may permit the
disposal of small amounts of non-hazardous, water-soluble chemicals down the drain with
copious amounts of water.[13]

o For larger volumes or more concentrated solutions, collect the waste in a labeled, sealed
container and dispose of it through the hazardous waste program.[12]
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Biological Activity and Signaling Pathways

N-Ethylglycine is a metabolite of the local anesthetic lidocaine and has been shown to have
antinociceptive (pain-reducing) effects.[2][5] Its primary mechanism of action involves the
modulation of the Glycine Transporter 1 (GlyT1).[2][14]

N-Ethylglycine and the Glycine Transporter 1 (GlyT1)
Signaling Pathway

N-Ethylglycine acts as a substrate for GlyT1, which is a transporter responsible for the
reuptake of glycine from the synaptic cleft.[2][15] By competing with glycine for uptake, N-
Ethylglycine effectively increases the concentration of glycine in the synapse.[5] This
enhanced glycinergic signaling potentiates the activity of glycine receptors (GlyR), which are
inhibitory ligand-gated chloride channels.[16] The influx of chloride ions through GlyR channels
leads to hyperpolarization of the postsynaptic neuron, thus reducing neuronal excitability and
dampening pain signals.[16]
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Caption: N-Ethylglycine enhances inhibitory neurotransmission by modulating GlyT1.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[4]

o After Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[4]

o After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least
15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
medical attention.[4]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[4]

Fire and Accidental Release Measures
Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]

e Hazardous Combustion Products: In case of fire, may produce carbon monoxide, carbon
dioxide, and nitrogen oxides.[4]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[4]

e Environmental Precautions: Should not be released into the environment.[4]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[4]

Stability and Reactivity

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381420010&productDescription=N-ETHYLGLYCINE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity: No hazardous reactions known under normal conditions.[4]

Chemical Stability: Stable under recommended storage conditions.[4]

Conditions to Avoid: Incompatible products, excess heat, and dust generation.[4]

Incompatible Materials: Strong oxidizing agents.[4]

This guide is intended for informational purposes only and should not be a substitute for a
thorough review of the Safety Data Sheet (SDS) provided by the supplier and your institution's
specific safety protocols. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylglycine-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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